Cas no 50996-72-0 (allyl isopropyl sulphide)
allyl isopropyl sulphide structure
Product Name:allyl isopropyl sulphide
allyl isopropyl sulphide Chemical and Physical Properties
Names and Identifiers
-
- allyl isopropyl sulphide
- 2-prop-2-enylsulfanylpropane
- ALLYL ISO-PROPYL SULFIDE
- 1-Propene,3-[(1-methylethyl)thio]
- 2-Propenylisopropylsulfid
- 3-(Isopropylthio)-propen
- 3-isopropylsulfanyl-propene
- Allyl isopropyl sulfide
- Allylisopropylsulfid
- 1-Propene, 3-[(1-methylethyl)thio]-
- 50996-72-0
- 2-prop-2-enylsulanylpropane
- SCHEMBL5320929
- allyl(isopropyl)sulfane
- DTXSID60334611
- CHEBI:229003
- OJBPXSILEFOOQD-UHFFFAOYSA-N
- 3-(Isopropylsulfanyl)-1-propene #
- DB-253734
- 3-[(1-Methylethyl)thio]-1-propene
- AKOS006229460
- MFCD00015036
- 5-methyl-4-thia-1-hexene
-
- Inchi： 1S/C6H12S/c1-4-5-7-6(2)3/h4,6H,1,5H2,2-3H3
- InChI Key： OJBPXSILEFOOQD-UHFFFAOYSA-N
- SMILES： S(CC=C)C(C)C
Computed Properties
- Exact Mass: 116.06600
- Monoisotopic Mass: 116.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 48.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.848
- Boiling Point: 134.4°C at 760 mmHg
- Flash Point: 25.5°C
- Refractive Index: 1.46
- PSA: 25.30000
- LogP: 2.31400
allyl isopropyl sulphide Security Information
- Safety Instruction： S16-S26-S36
- Safety Term：S16;S26;S36
- Risk Phrases：R11; R36/37/38
allyl isopropyl sulphide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
allyl isopropyl sulphide Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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